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Compound of Interest

Compound Name: Methoxymethyl propionate

Cat. No.: B3151254

For researchers, scientists, and drug development professionals exploring novel, sustainable
solvent options, methoxymethyl propionate presents itself as a potential but largely
uncharacterized candidate. While the principles of green chemistry encourage the investigation
of new solvent alternatives, publicly available data on the properties, applications, and safety of
methoxymethyl propionate is currently insufficient to produce detailed application notes or
experimental protocols for its use as a green solvent.

Initial investigations into methoxymethyl propionate are often confounded by confusion with
its isomers, methyl 2-methoxypropionate and methyl 3-methoxypropionate, for which more data
is available. However, methoxymethyl propionate, with the chemical structure
CCC(=0)OCOC and CAS number 70767-92-9, is a distinct chemical entity.

Physicochemical Properties: A Starting Point for
Evaluation

A comprehensive evaluation of a solvent's "greenness" begins with its fundamental
physicochemical properties. For methoxymethyl propionate, much of this data is based on
computational models rather than extensive laboratory testing. The following table summarizes
the currently available information.
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Property Value Source

IUPAC Name methoxymethyl propanoate PubChem

CAS Number 70767-92-9 MedChemExpress, PubChem
Molecular Formula CsH1003 PubChem

Molecular Weight 118.13 g/mol PubChem

Appearance Colorless to light yellow liquid MedChemExpress

Purity >98% MedChemExpress

XLogP3 (Computed) 0.8 PubChem

To thoroughly assess its potential as a green solvent, a significant amount of experimental data
is required. This includes, but is not limited to, boiling point, melting point, density, viscosity,
solubility in various solutes, flash point, and a comprehensive toxicological and environmental
fate profile.

The Path Forward: Necessary Research and
Protocol Development

The development of detailed application notes and protocols for methoxymethyl propionate
as a green solvent is contingent on future research. The following diagram outlines a logical
workflow for the systematic evaluation of any new potential green solvent.
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Phase 1: Fundamental Characterization

Synthesis and Purification

Physicochemical Property Determination
(Boiling Point, Density, Viscosity, etc.)

Solubility Screening
(Polar & Nonpolar Solutes)

Phase 3: Application & Performance Evaluation Phase 2: Safety and Environmental Assessment
Performance Testing in Key Applications Toxicology Studies Hazard Analysis
(e.g., Synthesis, Cleaning, Coatings) (Acute & Chronic) (Flammability, Reactivity)
Comparative Studies vs. Conventional Solvents Ecotoxicity and Biodegradability Testing

/

Process Optimization and Recycling Studies

Phase 4: Protogol Development

Development of Standard Operating Procedures (SOPSs)

Creation of Detailed Application Notes
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 To cite this document: BenchChem. [Methoxymethyl Propionate: Uncharted Territory as a
Green Solvent Alternative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151254#use-of-methoxymethyl-propionate-as-a-
green-solvent-alternative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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